Cas no 34177-25-8 (4-Iodo-m-terphenyl)

• Product Name: 4-Iodo-m-terphenyl
• CAS No: 34177-25-8
• MF: C₁₈H₁₃I
• MW: 356.200297117233
• CID: 2822910
• PubChem ID: 12378402
• Update Time: 2025-05-20

4-Iodo-m-terphenyl Chemical and Physical Properties

Names and Identifiers

• 1-iodo-4-(3-phenylphenyl)benzene
• 4-Iodo-m-terphenyl
• 4-Iodo-1,1':3',1''-terphenyl
• 1~4~-Iodo-1~1~,2~1~:2~3~,3~1~-terphenyl
• DTXSID00495270
• SCHEMBL2197871
• 4-Iodo-[1,1':3',1']-terphenyl
• F73462
• 3'-phenyl-4-iodobiphenyl
• BS-53547
• 34177-25-8
• 3-(4-iodophenyl)-1,1'-biphenyl
• OULKUTIENOGKKJ-UHFFFAOYSA-N
• 4-iodo-1,1'
• MFCD22581303
• DTXCID00446080

• Inchi： 1S/C18H13I/c19-18-11-9-15(10-12-18)17-8-4-7-16(13-17)14-5-2-1-3-6-14/h1-13H
• InChI Key： OULKUTIENOGKKJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 356.00620g/mol
• Monoisotopic Mass: 356.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.471
• Melting Point: 67 ºC
• Boiling Point: 432 ºC
• Flash Point: 196 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls

Additional information on 4-Iodo-m-terphenyl

Professional Introduction to 4-Iodo-m-terphenyl (CAS No. 34177-25-8)

4-Iodo-m-terphenyl, with the chemical formula C₂₃H₁₆I, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic iodinated terphenyl derivative (CAS No. 34177-25-8) has garnered considerable attention due to its versatile applications in various scientific domains. The presence of an iodine atom at the para position relative to one of the benzene rings in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 4-Iodo-m-terphenyl consists of three benzene rings interconnected by methylene bridges, with one ring substituted with an iodine atom. This configuration allows for a wide range of chemical modifications, including cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals and materials. The compound's stability under various reaction conditions further enhances its utility as a building block in synthetic organic chemistry.

In recent years, 4-Iodo-m-terphenyl has been extensively studied for its potential applications in medicinal chemistry. Its iodine moiety makes it an excellent candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug design. For instance, researchers have utilized 4-Iodo-m-terphenyl to synthesize biaryl compounds that exhibit promising biological activities.

One of the most notable applications of 4-Iodo-m-terphenyl is in the development of light-emitting diodes (LEDs) and organic light-emitting devices (OLEDs). The compound's rigid terphenyl backbone and electron-withdrawing iodine group contribute to its excellent photophysical properties, making it suitable for use as a host material or dopant in optoelectronic devices. Recent studies have demonstrated that incorporating 4-Iodo-m-terphenyl into OLED formulations can enhance device efficiency and operational stability.

The pharmaceutical industry has also explored the potential of 4-Iodo-m-terphenyl as a precursor for antiviral and anticancer agents. Its unique structural features allow for the facile introduction of pharmacophores that interact with biological targets. For example, researchers have modified 4-Iodo-m-terphenyl to develop novel inhibitors of viral proteases and kinases. These efforts align with the growing demand for innovative therapeutic strategies against emerging pathogens.

Moreover, 4-Iodo-m-terphenyl has found utility in materials science, particularly in the synthesis of liquid crystals and advanced polymers. The compound's ability to form ordered phases at specific temperatures makes it valuable for creating high-performance materials with tailored properties. Such materials are essential in various technological applications, including display technologies and sensors.

The synthesis of 4-Iodo-m-terphenyl typically involves multi-step organic transformations, starting from commercially available precursors such as biphenyl derivatives. The iodination step is often performed using iodinating agents like N-iodosuccinimide (NIS) or molecular iodine (I₂) in the presence of a Lewis acid catalyst. These synthetic routes have been optimized to ensure high yields and purity, which are critical for subsequent applications.

In conclusion, 4-Iodo-m-terphenyl (CAS No. 34177-25-8) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for scientists working on cutting-edge technologies and drug discovery initiatives. As research continues to uncover new possibilities for this versatile molecule, its significance is expected to grow even further.